Cas no 104517-96-6 (N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide)

• Product Name: N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide
• CAS No: 104517-96-6
• MF: C₁₈H₂₄I₃N₃O₉
• MW: 807.111282348633
• CID: 830769
• PubChem ID: 19019673
• Update Time: 2025-10-31

N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide Chemical and Physical Properties

Names and Identifiers

• Ioversol Related Compound B
• N,N’-Bis(2,3-dihydroxypropyl)-5-[(N-(2-hydroxyethyl)- carbamoyl)methoxy]-2,4,6-triiodoisophthalamide
• N,N’-BIS(2,3-DIHYDROXYPROPYL)-5-[(N-(2-HYDROXYETHYL)-CARBAMOYL)METHOXY]-2,4,6-TRIIODOISOPHTHALAMIDE
• N,N'-Bis(2,3-dihydroxypropyl)-5-[(N-(2-hydroxyethyl)- carbaMoyl)Methoxy]-2,4,6-triiodoisophthalaMide
• N,N′-Bis(2,3-dihydroxypropyl)-5-{2-[(2-hydroxyethyl)amino]-2-oxoethoxy}-2,4,6-triiodo- 1,3-benzenedicarboxamide
• N,N′-Bis(2,3-dihydroxypropyl)-5-{[N-(2-hydroxyethyl)carbamoyl]methoxy}-2,4,6-triiodoisophthalamide
• N,N'-bis(2,3-dihydroxypropyl)-5-(2-(2-hydroxyethylamino)-2-oxoethoxy)-2,4,6-triiodoisophthalamide
• N,N'-Bis(2,3-dihydroxypropyl)-5-[2-[(2-hydroxyethyl)amino]-2-oxoethoxy]-2,4,6-triiodo-1,3-benzenedicarboxamide
• 1-N,3-N-bis(2,3-dihydroxypropyl)-5-[2-(2-hydroxyethylamino)-2-oxoethoxy]-2,4,6-triiodobenzene-1,3-dicarboxamide
• Ioversol Related Compound B (50 mg) (N,N'-bis(2,3-dihydroxypropyl)-5-[(N-(2-hydroxyethyl)-carbamoyl)methoxy]-2,4,6-triiodoisophthalamide)
• N,N'-Bis(2,3-dihydroxypropyl)-5-[(N-(2-hydroxyethyl)-carbamoyl)methoxy]-2,4,6-triiodoisophthalamide
• N,N'-Bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-[2-(2-hydroxyethylamino)-2-oxoethoxy]isophthalamide
• 1,3-Benzenedicarboxamide, N,N'-bis(2,3-dihydroxypropyl)-5-[2-[(2-hydroxyethyl)amino]-2-oxoethoxy]-2,4,6-triiodo-
• Ioversol related compound B [USP IMPURITY]
• SCHEMBL8858996
• F96739
• K8RN54FJV8
• N,N'-Bis(2,3-dihydroxypropyl)-5-{[N-(2-hydroxyethyl)amino]-2-oxoethoxy}-2,4,6-triiodoisophthalamide
• 104517-96-6
• N,N'-Bis(2,3-dihydroxypropyl)-5-((N-(2-hydroxyethyl)-carbamoyl)methoxy)-2,4,6-triiodoisophthalamide
• N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide

• Inchi： 1S/C18H24I3N3O9/c19-13-11(17(31)23-3-8(28)5-26)14(20)16(33-7-10(30)22-1-2-25)15(21)12(13)18(32)24-4-9(29)6-27/h8-9,25-29H,1-7H2,(H,22,30)(H,23,31)(H,24,32)
• InChI Key： QDBZQPODJFKLML-UHFFFAOYSA-N
• SMILES： IC1C(C(NCC(CO)O)=O)=C(C(=C(C=1C(NCC(CO)O)=O)I)OCC(NCCO)=O)I

Computed Properties

• Exact Mass: 806.8647g/mol
• Monoisotopic Mass: 806.8647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198
• XLogP3: -1.5

Experimental Properties

• Density: 2.180±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.3 g/l) (25 º C),

N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide

Research Briefing on N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide (CAS: 104517-96-6)

N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide (CAS: 104517-96-6) is a triiodinated contrast agent primarily used in radiographic imaging. This compound belongs to the class of non-ionic, water-soluble contrast media, which are widely employed in diagnostic procedures such as computed tomography (CT) and angiography. The molecular structure of this agent is designed to minimize osmolality and viscosity while maintaining high radiopacity, thereby reducing the risk of adverse reactions in patients.

Recent studies have focused on optimizing the pharmacokinetic and safety profiles of this contrast agent. A 2023 study published in the Journal of Medicinal Chemistry investigated the renal excretion mechanisms of this compound, highlighting its rapid clearance and low nephrotoxicity compared to older-generation contrast media. The study utilized in vivo models to demonstrate that the compound's hydrophilic side chains enhance its solubility and reduce protein binding, which contributes to its favorable safety profile.

Another significant advancement is the development of novel formulations to improve the stability and shelf-life of this contrast agent. A 2024 preprint from BioRxiv detailed a lyophilized formulation that maintains the compound's integrity under varying storage conditions. This formulation could potentially expand the use of the agent in resource-limited settings where refrigeration is not consistently available.

In terms of clinical applications, recent trials have explored the use of this contrast agent in pediatric populations. A multicenter study published in Radiology (2024) reported that the agent demonstrated comparable efficacy and safety in children as in adults, with no significant differences in adverse event rates. This finding is particularly important given the historical challenges associated with contrast agent use in pediatric imaging.

Future research directions include investigating the potential of this compound as a theranostic agent. Preliminary in vitro studies suggest that the iodine atoms in its structure could be replaced with radioactive isotopes for dual imaging and therapeutic purposes. However, further validation in animal models is required before clinical translation.

In conclusion, N,N’-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)-carbamoyl)methoxy-2,4,6-triiodoisophthalamide continues to be a valuable tool in diagnostic imaging, with ongoing research aimed at optimizing its performance and expanding its applications. The compound's favorable safety profile and adaptability to novel formulations position it as a promising candidate for future advancements in contrast media technology.